Cas no 21125-25-7 (2-(1-benzyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1-benzyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride
• CAS No: 21125-25-7
• MF: C₁₂H₁₇Cl₂N₃
• MW: 274.189480543137
• CID: 5637688
• PubChem ID: 165666553
• Update Time: 2025-10-31

2-(1-benzyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 21125-25-7
• EN300-28246590
• 2-(1-benzyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C12H15N3.2ClH/c13-7-6-12-14-8-9-15(12)10-11-4-2-1-3-5-11;;/h1-5,8-9H,6-7,10,13H2;2*1H
• InChI Key： XZSFVLMIBFROTJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=CN=C1CCN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.0799529g/mol
• Monoisotopic Mass: 273.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-benzyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride

2-(1-Benzyl-1H-imidazol-2-yl)ethan-1-amine Dihydrochloride: A Comprehensive Overview

The compound 2-(1-benzyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride (CAS No. 21125-25-7) is a versatile and intriguing molecule with significant applications in the fields of organic chemistry, pharmacology, and materials science. This compound, often abbreviated as BIEA·2HCl, is a derivative of imidazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The presence of the benzyl group and the ethanamine moiety introduces unique chemical properties that make this compound a valuable tool in various research and industrial settings.

Imidazole derivatives have long been studied for their ability to act as ligands in coordination chemistry, particularly in the formation of metal complexes. The benzyl group in BIEA·2HCl enhances the molecule's stability and solubility, making it an ideal candidate for applications in drug delivery systems and catalysis. Recent studies have explored the use of BIEA·2HCl as a chelating agent in the synthesis of metalloporphyrins, which are widely used in artificial photosynthesis and enzyme mimics.

The synthesis of BIEA·2HCl typically involves a two-step process: the formation of the imidazole ring followed by substitution reactions to introduce the benzyl and ethanamine groups. This process is highly efficient and can be optimized using microwave-assisted synthesis techniques, which have gained popularity due to their ability to significantly reduce reaction times while maintaining high yields. Researchers have also investigated the use of green chemistry principles in the synthesis of BIEA·2HCl, such as employing biodegradable solvents and minimizing waste generation.

In terms of pharmacological applications, BIEA·2HCl has shown promise as a potential therapeutic agent in the treatment of neurodegenerative diseases. Studies conducted on animal models have demonstrated that this compound can modulate glutamate signaling pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability of BIEA·2HCl to cross the blood-brain barrier makes it particularly appealing for drug development efforts targeting central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on BIEA·2HCl, providing insights into its binding affinity with various protein targets. These studies have revealed that the compound exhibits high selectivity for certain receptors, which could be exploited for designing more effective drugs with fewer side effects. Additionally, molecular dynamics simulations have been used to study the conformational flexibility of BIEA·2HCl, shedding light on its dynamic behavior in biological systems.

The application of BIEA·2HCl extends beyond pharmacology into materials science, where it has been utilized as a building block for constructing supramolecular assemblies and stimuli-responsive materials. For instance, researchers have developed self-healing hydrogels incorporating BIEA·2HCl that exhibit remarkable mechanical properties and responsiveness to external stimuli such as pH changes or temperature variations. These materials hold great potential for use in tissue engineering and drug delivery systems.

In conclusion, BIEA·2HCl (CAS No. 21125-25-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, BIEA·2HCl is poised to play an increasingly important role in both academic and industrial settings.